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Compound of Interest

Compound Name: Fmoc-NH-PEG25-CH2CH2COOH

Cat. No.: B8103865 Get Quote

Essential Safety and Handling Guide for Fmoc-
NH-PEG25-CH2CH2COOH
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of Fmoc-NH-PEG25-CH2CH2COOH, ensuring laboratory

safety and operational efficiency.

Fmoc-NH-PEG25-CH2CH2COOH is a heterobifunctional PEG linker containing an Fmoc-

protected amine and a terminal carboxylic acid. The hydrophilic polyethylene glycol (PEG)

spacer enhances solubility in aqueous media. While this compound and its close analogs are

not classified as hazardous substances, their chemical, physical, and toxicological properties

have not been exhaustively investigated. Therefore, cautious handling and adherence to

stringent safety protocols are imperative.

Personal Protective Equipment (PPE)
When handling Fmoc-NH-PEG25-CH2CH2COOH, a comprehensive approach to personal

protection is essential to minimize exposure. The following table summarizes the required PPE:
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles

should be worn at all times to

protect from potential

splashes.

Hand Protection Disposable Gloves

Chemically resistant nitrile

gloves are recommended.

Gloves should be inspected

before use and changed

frequently.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing.

Respiratory Dust Mask/Respirator

Recommended when handling

the solid compound to avoid

inhalation of dust particles.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling this compound will ensure safety and maintain the integrity

of the product.

Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical

fume hood should be used if there is a potential for dust or aerosol generation.

Acclimatization: Allow the container to warm to room temperature before opening. This

prevents condensation of moisture, which could degrade the compound.

Weighing and Dispensing: Conduct weighing and dispensing in a well-ventilated area,

preferably within a fume hood, to minimize inhalation of any fine particles.

Dissolution: The compound is soluble in many common organic solvents such as DMF and

DMSO. When preparing solutions, add the solvent to the solid slowly to avoid splashing.
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Reaction Setup: The terminal carboxylic acid can be activated for reaction with primary

amines using standard coupling agents like EDC or HATU. The Fmoc protecting group can

be removed under basic conditions to yield a free amine.

Storage: Store the compound in a cool, dry place, typically at -20°C for long-term stability. It

is recommended to keep it under an inert atmosphere, such as argon or nitrogen, to

minimize exposure to moisture and oxygen.[1]

Disposal Plan
Proper disposal of Fmoc-NH-PEG25-CH2CH2COOH and its associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of the contents and container in accordance with local, state, and

federal regulations. It should be treated as chemical waste.[2]

Contaminated Materials: Any materials that come into contact with the compound, such as

gloves, pipette tips, and paper towels, should be disposed of as chemical waste.

Solutions: Waste solutions containing this compound should be collected in a designated,

labeled waste container for chemical waste disposal. Do not pour down the drain.

First Aid Measures
In the event of accidental exposure, follow these first aid procedures:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[3]

Skin Contact
Wash the affected area thoroughly with soap

and plenty of water.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[3]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[3]

To visualize the handling and disposal workflow, the following diagram outlines the key steps

and decision points.
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Workflow for Handling and Disposal of Fmoc-NH-PEG25-CH2CH2COOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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